
An In-depth Technical Guide to the Safe
Handling of Bromocresol Green

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromocresol Green

Cat. No.: B025135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for bromocresol green, a

triphenylmethane dye commonly used as a pH indicator in various laboratory applications.

Adherence to these guidelines is crucial for ensuring a safe laboratory environment and

minimizing risks associated with the handling of this chemical.

Physicochemical Properties
Proper handling and storage procedures are largely dictated by the physical and chemical

properties of a substance. The following table summarizes the key physicochemical data for

bromocresol green.
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Property Value Reference

Appearance
Beige or dark green

powder/solid
[1][2]

Molecular Formula C21H14Br4O5S [1]

Molecular Weight 698.01 g/mol [1]

Melting Point 225 °C / 437 °F [1]

pH No information available [1]

Boiling Point/Range No information available [1]

Flash Point No information available [1]

Water Solubility Slightly soluble [1]

Solubility in other solvents

Soluble in alcohol, ether, and

ethyl acetate; fairly soluble in

benzene

[3]

Vapor Pressure Negligible [3]

Toxicological and Ecotoxicological Data
Understanding the toxicological profile of bromocresol green is essential for risk assessment

and implementing appropriate safety measures. The available data is summarized below.
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Endpoint Result Reference

Acute Oral Toxicity No data available [1]

Acute Dermal Toxicity No data available [1]

Acute Inhalation Toxicity No data available [1]

Skin Corrosion/Irritation May cause skin irritation. [4]

Serious Eye Damage/Irritation May cause eye irritation. [4][5]

Respiratory or Skin

Sensitization

No evidence of a sensitization

effect.
[4]

Germ Cell Mutagenicity
No evidence of a mutagenic

effect.
[4]

Carcinogenicity
Not listed as a carcinogen by

IARC, NTP, or OSHA.
[4][5]

Reproductive Toxicity
No evidence of negative

reproductive effects.
[4]

Ecotoxicity

Toxic to aquatic organisms,

may cause long-term adverse

effects in the aquatic

environment.

[3]

Handling and Storage
Safe handling and storage are paramount to preventing accidental exposure and maintaining

the integrity of the chemical.

3.1. Handling:

Handle in accordance with good industrial hygiene and safety practices.[1]

Use in a well-ventilated area.[4][6]

Avoid contact with skin, eyes, and clothing.[1][2][5]
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Avoid the formation of dust.[1]

Do not ingest or inhale.[1]

Do not eat, drink, or smoke when using this product.[1][6]

Wash hands thoroughly after handling and before breaks.[1][2]

Remove and wash contaminated clothing before reuse.[1]

3.2. Storage:

Keep the container tightly closed.[1][2][6]

Store in a dry, cool, and well-ventilated place.[1][2]

Protect from light and moisture.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong reducing agents.[1][7]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is a critical barrier against exposure.

PPE Specifications Reference

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.
[2]

Skin Protection
Protective gloves (e.g., natural

rubber, neoprene, PVC).
[4]

Body Protection Laboratory coat. [6]

Respiratory Protection

Not required under normal

conditions of use. If dust is

generated, a NIOSH-approved

respirator for dusts may be

necessary.

[2][6]
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Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.

5.1. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[1][2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If irritation occurs, seek medical attention.[1][2][5]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[2][5]

Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Seek

medical attention.[1][2]

5.2. Firefighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[1]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, hydrogen halides, and sulfur oxides.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][4]

5.3. Accidental Release Measures:

In the case of a spill, follow a structured response to mitigate the hazard. The logical workflow

for handling a bromocresol green spill is illustrated in the diagram below.
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Initial Actions

Containment & Cleanup

Final Steps

Evacuate unnecessary personnel

Ensure adequate ventilation

Secure the area

Eliminate ignition sources

Wear appropriate PPE
(gloves, goggles, lab coat)

Prepare for cleanup

Contain the spill
(e.g., with absorbent material)

Collect spillage
(Sweep or vacuum, avoid dust)

Once contained

Place in a sealed, labeled container

Decontaminate the spill area

After collection

Dispose of waste according to regulations

Report the incident

Click to download full resolution via product page

Caption: Logical workflow for handling a bromocresol green spill.
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Stability and Reactivity
Chemical Stability: Stable under normal conditions.[1][7]

Conditions to Avoid: Avoid dust formation, excess heat, and incompatible products.[1][7]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong reducing agents.[1]

[7]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide

(CO), carbon dioxide (CO2), hydrogen halides, and sulfur oxides.[1]

Hazardous Polymerization: Does not occur.[1]

Disposal Considerations
Waste material should be disposed of in accordance with all applicable local, state, and federal

regulations. Do not allow the material to enter drains or the environment.[3][5]

This technical guide is intended to provide essential safety and handling information for

bromocresol green. It is imperative that all users of this chemical are thoroughly trained in its

proper handling and are aware of the potential hazards. Always refer to the specific Safety

Data Sheet (SDS) for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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